Cas no 183204-33-3 (5-Chloro-6-[(pyrrolidin-1-yl)methyl]pyrimidine-2,4(1H,3H)-dione)

5-Chloro-6-[(pyrrolidin-1-yl)methyl]pyrimidine-2,4(1H,3H)-dione structure
183204-33-3 structure
Product Name:5-Chloro-6-[(pyrrolidin-1-yl)methyl]pyrimidine-2,4(1H,3H)-dione
CAS No:183204-33-3
MF:C9H12ClN3O2
MW:229.663480758667
CID:2783612
PubChem ID:15485029
Update Time:2025-04-21

5-Chloro-6-[(pyrrolidin-1-yl)methyl]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-6-[(pyrrolidin-1-yl)methyl]pyrimidine-2,4(1H,3H)-dione
    • SCHEMBL1682985
    • 183204-33-3
    • DTXSID70573211
    • Inchi: 1S/C9H12ClN3O2/c10-7-6(5-13-3-1-2-4-13)11-9(15)12-8(7)14/h1-5H2,(H2,11,12,14,15)
    • InChI Key: UMNZZEWMRNSNIH-UHFFFAOYSA-N
    • SMILES: ClC1C(NC(NC=1CN1CCCC1)=O)=O

Computed Properties

  • Exact Mass: 229.0618043Da
  • Monoisotopic Mass: 229.0618043Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.4Ų
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